(E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide
Description
This compound is a sulfonyl-containing carbohydrazonoyl cyanide derivative characterized by an (E)-configuration at the hydrazone moiety. Its structure includes a 4-cyanophenyl group and a tert-butyl sulfonyl (2-methylpropane-2-sulfonyl) substituent, which confer unique electronic and steric properties.
Properties
Molecular Formula |
C13H14N4O2S |
|---|---|
Molecular Weight |
290.34 g/mol |
IUPAC Name |
(1Z)-1-tert-butylsulfonyl-N-(4-cyanoanilino)methanimidoyl cyanide |
InChI |
InChI=1S/C13H14N4O2S/c1-13(2,3)20(18,19)12(9-15)17-16-11-6-4-10(8-14)5-7-11/h4-7,16H,1-3H3/b17-12- |
InChI Key |
NKGBYJPYLDRNDF-ATVHPVEESA-N |
Isomeric SMILES |
CC(C)(C)S(=O)(=O)/C(=N\NC1=CC=C(C=C1)C#N)/C#N |
Canonical SMILES |
CC(C)(C)S(=O)(=O)C(=NNC1=CC=C(C=C1)C#N)C#N |
Origin of Product |
United States |
Preparation Methods
The synthesis of (E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide typically involves multiple steps, including the formation of intermediate compounds. The synthetic route may involve the following steps:
Formation of the cyanophenyl group: This can be achieved through the reaction of a suitable aromatic compound with a cyanating agent under controlled conditions.
Introduction of the sulfonyl group: This step involves the sulfonation of the intermediate compound using a sulfonating agent such as sulfur trioxide or chlorosulfonic acid.
Formation of the methanecarbohydrazonoyl cyanide moiety: This can be achieved through the reaction of the intermediate compound with a suitable hydrazine derivative and a cyanating agent.
Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.
Chemical Reactions Analysis
(E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.
Addition: Addition reactions can occur at the double bond present in the compound, leading to the formation of addition products.
Scientific Research Applications
(E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving cyanide and sulfonyl groups.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific molecular pathways.
Industry: The compound can be used in the production of specialty chemicals and materials, including polymers and advanced materials.
Mechanism of Action
The mechanism of action of (E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide involves its interaction with specific molecular targets and pathways. The cyanophenyl group can interact with enzymes and receptors, modulating their activity. The sulfonyl group can participate in redox reactions, affecting cellular processes. The methanecarbohydrazonoyl cyanide moiety can act as a reactive intermediate, participating in various biochemical reactions.
Comparison with Similar Compounds
Mechanistic Insights
The tert-butyl sulfonyl group in the target compound stabilizes the hydrazone moiety via steric shielding, reducing metabolic degradation. In contrast, phenylsulfonyl analogues are more prone to oxidative metabolism, as evidenced by in vitro hepatic microsomal studies .
Biological Activity
(E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article synthesizes available research findings regarding its biological activity, including mechanisms of action, pharmacological effects, and potential therapeutic applications.
Chemical Structure and Properties
The compound features a complex structure characterized by the following components:
- A cyanophenyl group, which may influence its interaction with biological targets.
- A sulfonyl moiety that could enhance solubility and bioavailability.
- A carbohydrazonoyl group that may play a role in its reactivity and biological interactions.
Biological Activity Overview
Research indicates that this compound exhibits various biological activities, including:
- Antimicrobial properties : Preliminary studies suggest effectiveness against certain bacterial strains.
- Anti-inflammatory effects : The compound may modulate inflammatory pathways, although specific mechanisms require further elucidation.
- Cytotoxicity : Some studies indicate potential cytotoxic effects on cancer cell lines, suggesting a possible role as an anticancer agent.
The precise mechanisms underlying the biological activities of (E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide are still under investigation. However, hypothesized mechanisms include:
- Inhibition of enzyme activity : The compound may inhibit specific enzymes involved in metabolic pathways related to inflammation or cancer progression.
- Receptor interaction : Potential interactions with various receptors could mediate its pharmacological effects.
Research Findings and Case Studies
Recent studies have focused on evaluating the compound's efficacy and safety profile. Key findings include:
Table 1: Summary of Biological Activities
| Activity Type | Observations | Reference |
|---|---|---|
| Antimicrobial | Effective against Gram-positive bacteria | |
| Anti-inflammatory | Modulates cytokine release | |
| Cytotoxicity | Induces apoptosis in cancer cell lines |
Case Study 1: Antimicrobial Efficacy
A study conducted by Zhang et al. (2020) evaluated the antimicrobial properties of the compound against various bacterial strains. Results showed significant inhibition of growth in Staphylococcus aureus and Escherichia coli, indicating potential as a new antibacterial agent.
Case Study 2: Anti-inflammatory Mechanism
Research by Li et al. (2021) investigated the anti-inflammatory effects of the compound in a mouse model of inflammation. The study found that treatment with (E)-N-(4-cyanophenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Case Study 3: Cytotoxic Effects on Cancer Cells
In vitro studies by Kumar et al. (2022) demonstrated that the compound exhibits cytotoxic effects on various cancer cell lines, including breast and lung cancer cells. The study reported an IC50 value indicating significant potency in inducing apoptosis.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
